Cas no 89869-16-9 (Benzene, 1-chloro-3-(4-methylphenoxy)-)

Benzene, 1-chloro-3-(4-methylphenoxy)- structure
89869-16-9 structure
Product Name:Benzene, 1-chloro-3-(4-methylphenoxy)-
CAS No:89869-16-9
MF:C13H11ClO
MW:218.678842782974
CID:586384
PubChem ID:13166067
Update Time:2025-04-19

Benzene, 1-chloro-3-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-(4-methylphenoxy)-
    • 1-chloro-3-(4-methylphenoxy)benzene
    • DTXSID10524166
    • SCHEMBL172581
    • 89869-16-9
    • Inchi: 1S/C13H11ClO/c1-10-5-7-12(8-6-10)15-13-4-2-3-11(14)9-13/h2-9H,1H3
    • InChI Key: LUCLQMOGUYTWGK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 218.0498427g/mol
  • Monoisotopic Mass: 218.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų
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